Cas no 2172394-28-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid)

4-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a sterically hindered 2,2-dimethylbutanoic acid moiety and an isopropyl-substituted side chain, which enhance stability and control during solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful for introducing sterically constrained, non-natural amino acids into peptide sequences, improving resistance to enzymatic degradation and modulating conformational properties. Its high purity and consistent performance make it suitable for demanding synthetic workflows in pharmaceutical research and bioconjugation chemistry.
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid structure
2172394-28-2 structure
Product Name:4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid
CAS No:2172394-28-2
MF:C28H36N2O5
MW:480.595848083496
CID:6118814
PubChem ID:165446565
Update Time:2025-06-10

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid
    • 2172394-28-2
    • EN300-1523796
    • 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-2,2-dimethylbutanoic acid
    • Inchi: 1S/C28H36N2O5/c1-17(2)24(25(31)29-15-14-28(4,5)26(32)33)18(3)30-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23-24H,14-16H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: DHRGCEKGHHXJNB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(C(NCCC(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid Pricemore >>

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Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid

Professional Introduction to Compound with CAS No. 2172394-28-2 and Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic Acid

Compound with the CAS number 2172394-28-2 and the product name 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2,2-dimethylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical research. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of the compound features a 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido moiety, which is linked to a 2,2-dimethylbutanoic acid side chain. The presence of the fluoren-9-ylmethyl ester group (indicated by the (9H-fluoren-9-yl)methoxycarbonyl part of the name) suggests a potential role in protein modification or as a bioisostere for other functional groups. This moiety is particularly interesting because fluorene derivatives are known for their stability and ability to enhance the solubility and bioavailability of pharmaceutical compounds.

The propan-2-yl substituent in the molecule contributes to its hydrophobic character, which can influence its interaction with biological targets. Additionally, the amide bond in the butanamido group provides a site for further chemical modification, enabling researchers to explore various derivatization strategies. These modifications can be tailored to optimize pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorene ring in this compound not only enhances its structural rigidity but also offers opportunities for fine-tuning electronic properties through substitution at different positions on the ring. This feature is particularly valuable in designing molecules that interact with specific biological targets with high selectivity.

The dimethylbutanoic acid moiety at the end of the molecule introduces a branched alkyl group, which can affect both the solubility and binding affinity of the compound. Such structural features are often explored in drug design to achieve optimal pharmacological profiles. For instance, branched aliphatic chains can improve membrane permeability, making the compound more suitable for oral administration.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to therapeutic applications. The combination of the fluoren-9-ylmethyl ester, propan-2-yl, and butanamido groups creates a versatile scaffold that can be further modified to target specific disease pathways. For example, modifications at the amine group could lead to peptidomimetics or enzyme inhibitors.

The pharmaceutical industry has been increasingly interested in developing novel compounds with improved efficacy and reduced side effects. The complexity of this molecule makes it an attractive candidate for further investigation in drug discovery programs. Its unique structural features provide a foundation for exploring new therapeutic modalities, particularly in areas such as oncology and neurology where targeted inhibition is crucial.

Advanced computational methods, including molecular docking and quantum mechanical calculations, are being employed to predict the interactions of this compound with potential biological targets. These studies aim to elucidate how structural modifications can enhance binding affinity and selectivity. The results of these computational analyses are complemented by experimental validations through synthesis and biological testing.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include protection-deprotection strategies for functional groups, such as the amine and carboxylic acid moieties. The use of advanced catalytic systems has also been explored to improve reaction efficiency and minimize byproduct formation.

Given its promising characteristics, this compound represents a valuable asset in ongoing research efforts aimed at developing next-generation therapeutics. Its potential applications extend beyond traditional small-molecule drugs to include biologics and conjugates where structural complexity is advantageous. The ability to modify various parts of its molecular framework allows researchers to tailor its properties for specific therapeutic needs.

The integration of synthetic chemistry with biopharmaceutical research is essential for translating laboratory discoveries into clinical applications. This compound exemplifies how interdisciplinary approaches can lead to innovative solutions in drug development. By combining expertise in organic synthesis, medicinal chemistry, and computational biology, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion, compound with CAS No. 2172394-28-2 and product name 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-y l)butanamido - 2 , 2 - dimethylbutanoic acid holds significant promise as a pharmacological tool due to its intricate molecular design and versatile functional groups. Further exploration of its biological activities and synthetic feasibility will likely uncover new opportunities in pharmaceutical innovation.

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